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Compound of Interest

Compound Name: MLN120B dihydrochloride

Cat. No.: B1147984

MLN120B Dihydrochloride Technical Support
Center

This technical support center provides comprehensive guidance on the stability, storage, and
handling of MLN120B dihydrochloride. It is intended for researchers, scientists, and drug
development professionals to ensure the integrity and optimal performance of the compound in
their experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store MLN120B dihydrochloride powder upon receipt?

A: Upon receipt, the solid MLN120B dihydrochloride should be stored at 4°C, sealed from
moisture. For long-term storage, it is recommended to store the powder at -20°C for up to 3
years.

Q2: What is the recommended solvent for preparing stock solutions?

A: Dimethyl sulfoxide (DMSOQ) is the most commonly recommended solvent for preparing stock
solutions of MLN120B dihydrochloride. It is soluble in DMSO at concentrations ranging from
12.73 mg/mL to 73 mg/mL.[1][2] Some sources also report solubility in water (up to 2.2 mg/mL)
and ethanol (with sonication and warming).[1][3]

Q3: How should | store the stock solutions?
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A: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[4] For short-term
storage, aliquots can be kept at -20°C for up to 1 month.[2][4] For long-term storage, it is highly
recommended to store the aliquots at -80°C, where they can be stable for 6 months to 2 years.

[41[5]
Q4: | am having trouble dissolving MLN120B dihydrochloride in DMSO. What should | do?

A: MLN120B dihydrochloride's solubility can be affected by the quality of the DMSO. Due to
its hygroscopic nature, it is crucial to use newly opened or anhydrous DMSO.[2][4] If you still
encounter solubility issues, gentle warming and ultrasonication can aid in dissolution.[3][4] For
some formulations, adjusting the pH to 8 with NaOH and heating to 80°C has been noted to
improve solubility.[4]

Q5: Is MLN120B dihydrochloride sensitive to light?

A: While specific photostability studies for MLN120B dihydrochloride are not readily available
in the public domain, it is a general best practice for all light-sensitive compounds to be stored
in amber vials or protected from light to prevent potential degradation.

Q6: What is the stability of MLN120B dihydrochloride in aqueous solutions or cell culture
media?

A: The stability of MLN120B dihydrochloride in aqueous solutions, including cell culture
media, has not been extensively reported. It is recommended to prepare fresh dilutions from
the DMSO stock solution for each experiment and use them immediately. Avoid storing the
compound in aqueous solutions for extended periods.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the solid compound
and stock solutions are stored
at the recommended
temperatures and protected
from moisture. Aliquot stock
solutions to minimize freeze-

thaw cycles.

Inaccurate concentration of the

stock solution.

Verify the accuracy of your
weighing and dilution
calculations. Use a calibrated
balance and precise pipetting

techniques.

Precipitation of the compound

in cell culture medium

Low solubility in aqueous

solutions.

Lower the final concentration
of MLN120B dihydrochloride in
your assay. Ensure the final
DMSO concentration is
compatible with your cell line
and does not exceed 0.5%.
Prepare fresh dilutions

immediately before use.

Loss of compound activity over

time

Instability of the stock solution.

Check the age of your stock
solution and the storage
conditions. If stored at -20°C,
use within 1 month. For longer-
term storage, use aliquots
stored at -80°C.

Stability and Storage Conditions Summary

The following tables summarize the recommended storage and stability data for MLN120B

dihydrochloride.

Solid Compound Storage
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Condition Duration Notes
4°C Short-term Sealed, away from moisture.
-20°C Up to 3 years For long-term storage.

Stock Solution Stability

Solvent Storage Temperature Duration
DMSO -20°C 1 month[2][4]
DMSO -80°C 6 months to 2 years[4][5]

< olubili

Solvent Concentration Notes

Use of fresh, anhydrous

DMSO =>12.73 mg/mL (28.95 mM)[1] ]
DMSO is recommended.[2][4]

May require ultrasonic and
16.67 mg/mL (37.91 mM)[4] warming, and pH adjustment.

[4]

=31 mg/mL (84.51 mM)[5]

73 mg/mL (199.01 mM)[2]

Water 2.2 mg/mL (5.0 mM)[1]

Requires ultrasonic and
Ethanol >8.53 mg/mL|[3] ]
warming.[3]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

o Equilibration: Allow the vial of MLN120B dihydrochloride powder to equilibrate to room
temperature before opening to prevent condensation of moisture.
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» Weighing: Accurately weigh the desired amount of the compound using a calibrated
analytical balance.

 Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For
example, to prepare a 10 mM stock solution from 1 mg of MLN120B dihydrochloride (MW:
439.72 g/mol ), add 227.4 uL of DMSO.

o Solubilization: Vortex the solution and, if necessary, use gentle warming (e.g., a 37°C water
bath) or sonication until the compound is completely dissolved.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in
amber vials. Store the aliquots at -80°C for long-term use or at -20°C for short-term use.

Visualizations

MLN120B Mechanism of Action: IKKP Inhibition in the
NF-kB Pathway
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Caption: MLN2120B inhibits IKK[3, preventing IkBa phosphorylation and subsequent NF-kB
activation.

Recommended Workflow for Handling MLN120B
Dihydrochloride

Receive MLN120B
Dihydrochloride

Store Solid at 4°C (short-term)
or -20°C (long-term)

Prepare Stock Solution
(e.g., 10 mM in anhydrous DMSO)

Aliquot into single-use vials

;

Store Aliquots at -20°C (<1 month)
or -80°C (long-term)

Prepare fresh working solution
for experiment

Perform Experiment

Discard unused
working solution
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Click to download full resolution via product page

Caption: Recommended experimental workflow for MLN120B dihydrochloride from receipt to
use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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